Cas no 1422344-48-6 (1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride)

1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride is a versatile organic compound featuring an imidazole ring with an ethylamine side chain, stabilized in its hydrochloride salt form. This structure imparts strong chelating and nucleophilic properties, making it valuable in coordination chemistry and pharmaceutical synthesis. The hydrochloride salt enhances solubility in polar solvents, facilitating its use in aqueous reaction systems. Its imidazole moiety allows for participation in hydrogen bonding and metal coordination, while the ethylamine group provides reactivity for further functionalization. The compound is particularly useful in the development of heterocyclic frameworks, catalysts, and bioactive molecules. Its stability and well-defined reactivity profile make it a reliable intermediate in research and industrial applications.
1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride structure
1422344-48-6 structure
Product Name:1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride
CAS No:1422344-48-6
MF:C5H10ClN3
MW:147.605999469757
MDL:MFCD22209865
CID:4597950
PubChem ID:86811802
Update Time:2025-05-21

1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride
    • 1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride(WX609071)
    • 1-(1H-imidazol-2-yl)ethanamine hydrochloride
    • 1-(1H-IMIDAZOL-2-YL)-ETHYLAMINE HYDROCHLRIDE
    • 1-(1h-Imidazol-2-yl)ethan-1-amine hydrochloride
    • MDL: MFCD22209865
    • Inchi: 1S/C5H9N3.ClH/c1-4(6)5-7-2-3-8-5;/h2-4H,6H2,1H3,(H,7,8);1H
    • InChI Key: YQKSNVGIELRMPI-UHFFFAOYSA-N
    • SMILES: NC(C1NC=CN=1)C.[H]Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1

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Additional information on 1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride

1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride (CAS 1422344-48-6): A Comprehensive Overview

1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride (CAS 1422344-48-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, often referred to as imidazole ethylamine hydrochloride, belongs to the class of imidazole derivatives, which are widely studied for their pharmacological and industrial relevance. The presence of both an imidazole ring and an ethylamine group in its structure makes it a valuable intermediate in synthetic chemistry.

The chemical properties of 1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride are of particular interest to researchers. Its molecular formula is C5H10ClN3, and it typically appears as a white to off-white crystalline powder. The compound is soluble in water and polar organic solvents, which enhances its utility in various chemical synthesis processes. Its stability under standard laboratory conditions makes it a reliable reagent for organic transformations and drug discovery applications.

One of the most prominent applications of 1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride is in the field of medicinal chemistry. Imidazole derivatives are known for their bioactive properties, and this compound serves as a key building block in the synthesis of potential pharmaceutical agents. Recent studies have explored its role in developing antimicrobial and anti-inflammatory compounds, aligning with the growing demand for novel therapeutics in the healthcare sector.

In addition to its pharmaceutical applications, 1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride is also utilized in material science. Its ability to act as a ligand or catalyst in polymerization reactions has made it valuable for creating advanced polymeric materials. Researchers are investigating its potential in designing smart materials and nanocomposites, which are trending topics in modern material science.

The market demand for imidazole-based compounds like 1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride has been steadily increasing. This growth is driven by the expanding pharmaceutical industry and the rising interest in green chemistry solutions. Companies specializing in fine chemicals and custom synthesis are actively sourcing high-quality batches of this compound to meet the needs of research and development projects.

From a safety and handling perspective, 1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride should be stored in a cool, dry place, away from direct sunlight. While it is not classified as hazardous under standard regulations, proper laboratory practices, such as wearing gloves and eye protection, are recommended when handling the compound. Its environmental impact is minimal, making it a preferred choice for sustainable chemistry initiatives.

Recent advancements in synthetic methodologies have further highlighted the importance of 1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride. Innovations in catalytic processes and microwave-assisted synthesis have improved the efficiency of producing this compound, reducing both time and cost. These developments are particularly relevant to researchers looking for cost-effective and scalable solutions.

In conclusion, 1-(1H-Imidazol-2-Yl)-Ethylamine Hydrochloride (CAS 1422344-48-6) is a multifaceted compound with significant potential in pharmaceuticals, material science, and industrial chemistry. Its unique structure and versatile applications make it a subject of ongoing research and a valuable asset in modern chemical innovation. As the demand for imidazole derivatives continues to rise, this compound is poised to play a pivotal role in shaping the future of chemical research and industrial applications.

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